4-(2-Amino-6-methyl-pyrimidin-4-ylamino)-benzoic acid

• IUPAC Name: 4-[(2-amino-6-methylpyrimidin-4-yl)amino]benzoic acid
• InChI: InChI=1S/C12H12N4O2/c1-7-6-10(16-12(13)14-7)15-9-4-2-8(3-5-9)11(17)18/h2-6H,1H3,(H,17,18)(H3,13,14,15,16)
• InChI Key: ACABARVIRZLTTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H12N4O2
• DSSTOX Substance ID: DTXSID701212277
• Molecular Weight: 244.25 g/mol
• Solubility: 28 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 91560-28-0

Description

4-(2-Amino-6-methyl-pyrimidin-4-ylamino)-benzoic acid (AMPA) is an important organic compound that has been widely studied in the scientific community. It is a derivative of the amino acid phenylalanine, and is used in the synthesis of various pharmaceuticals, as well as in the synthesis of other organic compounds. AMPA has been studied for its potential therapeutic applications, as well as for its chemical and biochemical properties.

Scientific Research Applications

Chemical Stability and Degradation Pathways

Research on closely related compounds, such as nitisinone, has unveiled significant insights into the chemical stability and degradation pathways of complex organic molecules, including 4-(2-amino-6-methyl-pyrimidin-4-ylamino)-benzoic acid. A study employing liquid chromatography coupled with mass spectrometry (LC-MS/MS) investigated the stability of nitisinone under various conditions, identifying major degradation products and contributing to a better understanding of the compound's properties (Barchańska et al., 2019). This research is vital for assessing the potential risks and benefits of related compounds in medical applications.

Synthesis and Anti-inflammatory Activity of Pyrimidine Derivatives

Pyrimidine derivatives, including those structurally related to this compound, have been extensively reviewed for their synthesis and anti-inflammatory activities. These compounds have shown potent effects against several inflammatory mediators, such as prostaglandin E2 and tumor necrosis factor-α. Detailed structure-activity relationships (SARs) have been analyzed to guide the development of new pyrimidine analogs with enhanced anti-inflammatory properties and reduced toxicity (Rashid et al., 2021).

Catalytic Applications in Organic Synthesis

The synthesis of pyranopyrimidine scaffolds, which are structurally related to this compound, has been significantly advanced through the use of hybrid catalysts. These catalysts facilitate the development of complex organic structures, demonstrating the compound's broader applicability in medicinal and pharmaceutical industries. This research underscores the importance of innovative catalytic approaches in synthesizing compounds with extensive biological and pharmacological potential (Parmar et al., 2023).

Analytical Methods for Complex Organic Compounds

Advancements in analytical methodologies, such as those for the detection and quantification of complex organic molecules in various matrices, are crucial for understanding the behavior and properties of compounds like this compound. For instance, the development of sensitive and selective analytical techniques for the analysis of heterocyclic aromatic amines has provided valuable insights into their metabolic pathways and potential biological effects (Teunissen et al., 2010).

Antituberculosis Activity of Organotin(IV) Complexes

The exploration of organotin(IV) complexes, including those derived from carboxylic acids similar to this compound, has highlighted their remarkable antituberculosis activity. These studies emphasize the significance of structural variations in the organotin moiety and the potential for these compounds to serve as leads for developing new antituberculosis agents (Iqbal et al., 2015).